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Compound of Interest

Compound Name: Cyromazine

Cat. No.: B1669673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyromazine, an N-cyclopropyl derivative of melamine, is a triazine-based insect growth

regulator.[1] It is utilized in agriculture and veterinary medicine to control a range of dipteran

pests.[1][2] Its mode of action, while not fully elucidated, involves the disruption of the molting

and pupation processes in insect larvae.[1][3] This technical guide provides a detailed overview

of the fundamental chemical properties and structural characteristics of cyromazine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of cyromazine is presented in the

table below. These parameters are crucial for understanding its environmental fate, behavior in

biological systems, and for the development of analytical methods and formulations.
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Property Value

IUPAC Name N-Cyclopropyl-1,3,5-triazine-2,4,6-triamine[1][2]

CAS Number 66215-27-8[1]

Molecular Formula C₆H₁₀N₆[1][4][5]

Molar Mass 166.19 g/mol [1]

Appearance White crystalline powder[6][7]

Melting Point
219-222 °C[1]; 223.2 °C (with decomposition)

[2]; 224.9 °C[4]

Boiling Point Decomposes before boiling[3]

Water Solubility
11,000 mg/L (at 20°C, pH 7.5)[6]; 13,000 mg/L

(at 25°C, pH 7.1)[4]

Solubility in Organic Solvents (g/kg at 20°C)

Methanol: 22, Isopropanol: 2.5, Acetone: 1.7, n-

octanol: 1.2, Dichloromethane: 0.25, Toluene:

0.015, Hexane: 0.0002[4]

Vapor Pressure 4.48 x 10⁻⁷ Pa (at 25°C)[2]

pKa 5.2 (moderately basic)[2]

Octanol-Water Partition Coefficient (log P) -0.16 (at 25°C)[8]

Chemical Structure
Cyromazine is characterized by a central 1,3,5-triazine ring substituted with two amino groups

and one cyclopropylamino group. This structure is fundamental to its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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